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Compound of Interest

Compound Name: (4,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B038764

An In-Depth Technical Guide to (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol

Introduction

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a substituted pyridine derivative that serves as
a crucial intermediate in the synthesis of various pharmaceutical compounds.[1][2] Its structural
features, including the methoxy and methyl groups on the pyridine ring, make it a valuable
building block in medicinal chemistry. This technical guide provides a comprehensive overview
of its physical and chemical properties, synthesis protocols, and applications, particularly within
the realm of drug development. The information is intended for researchers, scientists, and
professionals involved in pharmaceutical research and development.

Chemical and Physical Properties

The physical and chemical characteristics of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol are
summarized in the table below. These properties are essential for its handling, characterization,
and use in synthetic chemistry.
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Property Value Reference
White to light brown or off-

Appearance . : [11[21(31[4][5]
white solid, powder, or crystal.

Melting Point 56.5-60.5 °C [1][6]

N ) 289.1 °C at 760 mmHg; 115-

Boiling Point [1][2][6]
135 °C at 0.01 Torr

Density 1.092 g/cm3 (Predicted) [11[2][6]

Solubility Slightly soluble in Chloroform. [1][2]13][6]

Vapor Pressure

0.00104 mmHg at 25°C

[6]

Flash Point

128.7 °C

[6]

Refractive Index

1.528

[6]

pKa 13.27 + 0.10 (Predicted) [1112][6]
LogP 1.19930 [6]
XLogP3 0.7 [61[7]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor

C)c;untg p 3 ]
Rotatable Bond Count 2 [6]

Chemical Identifiers

For unambiguous identification, a compound is assigned various identifiers. The key identifiers

for (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol are listed below.
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Identifier Type

Identifier

Reference

Chemical Name

(4-Methoxy-3,5-
dimethylpyridin-2-yl)methanol

[6]7]

4-Methoxy-3,5-dimethyl-2-

pyridinemethanol, 2-

Synonyms Hydroxymethyl-4-methoxy-3,5- Hilte]
dimethylpyridine

CAS Number 86604-78-6 [6][7]

Molecular Formula CoH13NO:2 [1][6]

Molecular Weight 167.21 g/mol [1]

Canonical SMILES

CC1=CN=C(C(=C10C)C)CO

[6]7]

1S/C9H13NO2/c1-6-4-10-8(5-

InChl 11)7(2)9(6)12-3/h4,11H,5H2,1-

3H3

PSEPRWKZZJWRCB-
InChlKey

UHFFFAOYSA-N
EC Number 289-258-5 [6]
PubChem CID 737823 [7]
MDL Number MFCD01076195 [1]

Experimental Protocols

Synthesis

Several synthetic routes for (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol have been reported.

Below are detailed methodologies for two common approaches.

Method 1: Hydrolysis of (4-methoxy-3,5-dimethyl-2-pyridyl)methyl acetate[8]

o Dissolution: Dissolve 94.9 g of (4-methoxy-3,5-dimethyl-2-pyridyl)methyl acetate in 570 ml of

ethanol.
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e Hydrolysis: Add 285 ml of 3N sodium hydroxide solution dropwise to the mixture at 0°C.
e Reaction: Stir the mixture at room temperature for 3 hours.
» Solvent Removal: Remove the ethanol in vacuo.

o Extraction: Extract the residual aqueous solution three times with 300 ml of methylene
chloride.

e Drying and Evaporation: Dry the combined organic extracts over sodium sulfate and then
evaporate in vacuo.

o Crystallization: Crystallize the residue from petroleum ether to obtain the final product with a
melting point of 49°-51°C.[8]

Method 2: From 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride[1][2]

« Initial Mixture: Combine 80 g of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine
hydrochloride with 300 ml of methanol and 150 ml of water.

o Addition of Reagents: Add 5.4 g of potassium iodide and 40.4 g of sodium hydroxide to the
mixture.

o Reflux: Stir and heat the mixture to reflux for 4 hours.

e Solvent Removal: After the reaction is complete, remove the methanol using a rotary
evaporator.

o Extraction: Add 300 ml of drinking water to the residue and extract three times with
dichloromethane (150 ml each time).

¢ Isolation: The combined organic phases contain the desired product.

Figure 1: Synthesis Workflows for (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol.

Analytical Methods

A reverse-phase high-performance liquid chromatography (RP-HPLC) method can be used for
the analysis of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol.[9]
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e Column: Newcrom R1

¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[9]

This method is scalable and can be adapted for the isolation of impurities in preparative
separation and is also suitable for pharmacokinetic studies.[9]

Applications in Drug Development

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a key intermediate in the synthesis of proton
pump inhibitors (PPIs), a class of drugs that reduce gastric acid production.[10][11] Notably, it
is used in the preparation of omeprazole and its S-enantiomer, esomeprazole.[10][11][12]
These drugs are widely used for the treatment of peptic ulcers, gastroesophageal reflux
disease (GERD), and other conditions caused by excess stomach acid.[11][12]

The hydrochloride salt of this compound, (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol
Hydrochloride, is also utilized as an intermediate in these synthetic processes.[10][13][14]

Figure 2: Role as an Intermediate in Active Pharmaceutical Ingredient (API) Synthesis.

Safety Information

The compound is classified with the GHSO07 pictogram, indicating that it may cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]
Precautionary statements include avoiding breathing dust and wearing protective gloves and
eye protection.[1][3] It is recommended to handle this chemical in a well-ventilated area.[3] For
detailed safety information, refer to the specific Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a well-characterized compound with significant
importance in the pharmaceutical industry. Its defined physical and chemical properties, along
with established synthetic and analytical protocols, facilitate its use as a pivotal intermediate in
the production of essential medicines like omeprazole. This guide provides core technical
information to support its effective and safe utilization in research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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